Cas no 168279-54-7 (Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester)

Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester is a heterocyclic compound featuring a benzo[c]thiophene core with a tetrahydro-4-oxo moiety and a methylthio substituent at the 3-position. The ethyl ester group enhances solubility and reactivity, making it a versatile intermediate in organic synthesis. Its structural features are advantageous for applications in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound's stability and functional group compatibility allow for further derivatization, enabling the exploration of structure-activity relationships. Its well-defined purity and consistent performance make it a reliable choice for synthetic chemistry applications.
Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester structure
168279-54-7 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester
CAS No:168279-54-7
MF:C12H14O3S2
MW:270.367761135101
MDL:MFCD00085083
CID:134112
PubChem ID:2778748
Update Time:2025-06-07

Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester
    • Ethyl 3-(methylthio)-4-oxo-4,5,6,7-tetradrobenzo[c] thiophene-1-carboxylate
    • ETHYL 3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
    • Ethyl 4,5,6,7-tetrahydro-3-methylthio-4-oxobenzo[c]thiophene-1-carboxylate
    • Tetrahydro-3-methylthio-4-oxobenzo[c]thiophene-1-carboxylic acid ethylester
    • 1-ethoxycarbonyl-3-methylthio-4,5,6,7-tetrahydro benzo<c>thiophene-4-one
    • 4,5,6,7-tetrahydro-3-methylthio-4-oxobenzo[c]thiophene-1-carboxylic Acid Ethyl Ester
    • BUTTPARK 334-64
    • ethyl 3-(Methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2- benzothiophene-1-carboxylate
    • ethyl 3-(methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-nbenzothiophene-1-carboxylate
    • ethyl 4,5,6,7-tetrahydro-3-
    • BUTTPARK 33\04-64
    • RARECHEM AK MA K006
    • Ethyl 3-(methylsulphanyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
    • ethyl 3-(Methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2- benzothiophene-1-carboxylate
    • ETHYL 3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE（WS205141）
    • Ethyl 3-(methylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate, Ethyl 3-(methylsulphanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
    • BHVLZDJJLSBOHJ-UHFFFAOYSA-N
    • Q27165098
    • SMR000459435
    • MLS001060786
    • C12H14O3S2
    • FT-0625995
    • CHEMBL335334
    • MLS000859256
    • A810957
    • Oprea1_127072
    • CS-0061572
    • ethyl 3-methylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
    • PS-4388
    • W18001
    • AKOS015908754
    • 168279-54-7
    • CCG-240492
    • HMS3328D18
    • HMS554B06
    • BDBM50048448
    • MFCD00085083
    • Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-,ethyl ester
    • 3-Methylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
    • SCHEMBL1857463
    • ethyl 3-(methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
    • Maybridge1_004428
    • HMS2203P07
    • 3-(methylthio)-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylic acid ethyl ester
    • CHEBI:93396
    • DB-043732
    • MDL： MFCD00085083
    • Inchi： 1S/C12H14O3S2/c1-3-15-11(14)10-7-5-4-6-8(13)9(7)12(16-2)17-10/h3-6H2,1-2H3
    • InChI Key： BHVLZDJJLSBOHJ-UHFFFAOYSA-N
    • SMILES： S1C(=C2C(CCCC2=C1C(=O)OCC)=O)SC

Computed Properties

  • Exact Mass: 270.03800
  • Monoisotopic Mass: 270.03843665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • Melting Point: 108 °C
  • PSA: 96.91000
  • LogP: 3.16570

Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36/37/39
  • Risk Phrases：R36/37/38

Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester Pricemore >>

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